Cas no 7039-81-8 ( )

• Product Name: &nbsp
• CAS No: 7039-81-8
• MF: C₂₂H₂₀O₇
• MW: 396.390007019043
• CID: 975080
• PubChem ID: 289171
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• dimethyl 3,4-bis(phenylmethoxy)furan-2,5-dicarboxylate
• 3,4-bis-benzyloxy-furan-2,5-dicarboxylic acid dimethyl ester
• 3,4-Dibenzyloxy-2,5-furandicarbonsaeuredimethylester
• 3,4-dibenzyloxybenzyl amine
• 3,4-Dibenzyloxybenzylamin
• 3,4-Dibenzyloxy-furan-2,5-dicarbonsaeure-dimethylester
• AG-E-38740
• Benzenemethanamine,3,4-bis(phenylmethoxy)-
• CHEMBL170468
• CTK4E0279
• Dimethyl-3,4-dibenzyloxy-2,5-furandicarboxylat
• SureCN6726244
• dimethyl 3,4-bis(benzyloxy)furan-2,5-dicarboxylate
• 7039-81-8
• DTXSID00990593
• NSC150833
• NSC-150833
•  

• Inchi： 1S/C22H20O7/c1-25-21(23)19-17(27-13-15-9-5-3-6-10-15)18(20(29-19)22(24)26-2)28-14-16-11-7-4-8-12-16/h3-12H,13-14H2,1-2H3
• InChI Key： YIKSLVSGKWKYQL-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1=C(C(=O)OC)OC(C(=O)OC)=C1OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 396.1209
• Monoisotopic Mass: 396.12090297g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 10
• Complexity: 479
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 84.2Ų

Experimental Properties

• PSA: 84.2
• LogP: 4.01080